Cas no 71412-83-4 (6-phenyl-2,5,7,10-tetraoxaundecane)

• Product name: 6-phenyl-2,5,7,10-tetraoxaundecane
• CAS No: 71412-83-4
• MF: C₁₃H₂₀O₄
• MW: 240.2955
• CID: 1751710
• PubChem ID: 3085461

6-phenyl-2,5,7,10-tetraoxaundecane Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-2,5,7,10-tetraoxaundecane
• 2,5,7,10-tetraoxaundecane, 6-phenyl-
• Di(beta-methoxyethoxy)phenylmethane
• Benzaldehyde bis(2-methoxyethyl)acetal
• bis(2-methoxyethoxy)methylbenzene
• 71412-83-4
• QMBCKGRWKCXXJI-UHFFFAOYSA-N
• DTXSID6072346
• Benzaldehyde, bis(2-methoxyethyl acetal)

• Inchi： InChI=1S/C13H20O4/c1-14-8-10-16-13(17-11-9-15-2)12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3
• InChI Key： QMBCKGRWKCXXJI-UHFFFAOYSA-N
• SMILES： COCCOC(C1=CC=CC=C1)OCCOC

Computed Properties

• Exact Mass: 240.1362
• Monoisotopic Mass: 240.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 1.04
• Boiling Point: 294.5°C at 760 mmHg
• Flash Point: 89.9°C
• Refractive Index: 1.482
• PSA: 36.92